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Compound of Interest

Compound Name: GSK-340

Cat. No.: B15569279 Get Quote

Essential Safety and Handling Guide for GSK343
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of GSK343, a potent and selective EZH2 inhibitor. The following

information is intended for researchers, scientists, and drug development professionals to

ensure the safe and effective use of this compound in a laboratory setting.

Compound Identification and Properties
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Property Value Source

Chemical Name

N-[(1,2-Dihydro-6-methyl-2-

oxo-4-propyl-3-

pyridinyl)methyl]-1-(1-

methylethyl)-6-[2-(4-methyl-1-

piperazinyl)-4-pyridinyl]-1H-

indazole-4-carboxamide

Tocris Bioscience

CAS Number 1346704-33-3

Cayman Chemical[1], Tocris

Bioscience[2],

MedChemExpress[3]

Molecular Formula C₃₁H₃₉N₇O₂
Cayman Chemical[1], Tocris

Bioscience[2]

Molecular Weight 541.7 g/mol
Cayman Chemical[1], Cell

Signaling Technology[4]

Purity ≥98% (HPLC) Tocris Bioscience[2]

Appearance
White to beige to brown

powder
Sigma-Aldrich

Hazard Identification and Safety Precautions
GSK343 is classified as harmful if swallowed. It is essential to handle this compound with care

and adhere to the following safety precautions.

GHS Hazard Classification:

Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.caymanchem.com/product/14094/gsk343
https://www.tocris.com/products/gsk-343_6128
https://www.medchemexpress.com/GSK343.html
https://www.caymanchem.com/product/14094/gsk343
https://www.tocris.com/products/gsk-343_6128
https://www.caymanchem.com/product/14094/gsk343
https://www.cellsignal.com/products/activators-inhibitors/gsk343/66244
https://www.tocris.com/products/gsk-343_6128
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
Prevents skin contact.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for handling large quantities or

if dust is generated.

Minimizes inhalation of the

compound.

Handling and Storage
Operational Plan for Safe Handling:

Engineering Controls: Handle GSK343 in a well-ventilated laboratory, preferably in a

chemical fume hood, to minimize inhalation exposure.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling.

Powder Handling: When working with the solid form, avoid generating dust. Use appropriate

tools for weighing and transferring the compound.

Storage Conditions:

Form Storage Temperature Stability

Solid (Lyophilized) -20°C, desiccated Stable for at least 3 years.[5]

In Solution (DMSO) -80°C Up to 1 year.[5]

-20°C Up to 1 month.[5]
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To prevent loss of potency, aliquot solutions to avoid multiple freeze-thaw cycles.[4]

Emergency Procedures
First-Aid Measures:

Exposure Route Procedure

Ingestion
If swallowed, rinse mouth with water. Call a

physician or poison control center immediately.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Disposal Plan
Dispose of unused GSK343 and contaminated waste in accordance with local, state, and

federal regulations. It is recommended to consult with your institution's environmental health

and safety (EHS) department for specific guidelines.

General Disposal Guidelines:

Unused Compound: Dispose of as chemical waste. Do not discard into the environment.

Contaminated Materials: Items such as gloves, pipette tips, and empty vials that have come

into contact with GSK343 should be collected in a designated hazardous waste container.

Experimental Protocols
Preparation of Stock Solutions:
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GSK343 is soluble in DMSO.[2] The following protocol is for preparing a stock solution.

Materials: GSK343 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure:

Allow the GSK343 vial to equilibrate to room temperature before opening.

To prepare a 10 mM stock solution, for example, add the appropriate volume of DMSO to

the vial containing the GSK343 powder.

Vortex briefly to ensure the compound is fully dissolved.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.

Visualized Workflows
The following diagrams illustrate the standard workflow for handling GSK343 and the

procedural steps for emergency spill response.
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GSK343 Handling Workflow

Preparation

Solubilization

Storage & Disposal

Start

Don Appropriate PPE
(Lab coat, gloves, safety glasses)

Work in a Chemical Fume Hood

Weigh GSK343 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Sterile Tubes

Store at -20°C or -80°C Dispose of Contaminated Waste

End

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling and preparation of GSK343 solutions.
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Emergency Spill Response for GSK343

Spill Occurs

Evacuate Immediate Area
(if necessary) Notify Lab Supervisor and EHS

Wear Appropriate PPE
(gloves, lab coat, eye protection)

Contain the Spill
(use absorbent material)

Clean Spill Area

Dispose of Contaminated Materials
as Hazardous Waste

Decontaminate Surfaces

End

Click to download full resolution via product page

Caption: Procedural flow for responding to an accidental spill of GSK343.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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